3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(4-methoxyphenyl)propanamide

• Molecular Formula: C20H24FN3O2
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C20H24FN3O2/c1-26-17-8-6-16(7-9-17)22-20(25)10-11-23-12-14-24(15-13-23)19-5-3-2-4-18(19)21/h2-9H,10-15H2,1H3,(H,22,25)
• InChI Key: HLWJAEQXALOXJS-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)NC(=O)CCN2CCN(CC2)C3=CC=CC=C3F

Description

3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(4-methoxyphenyl)propanamide, also known as FMP, is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(4-methoxyphenyl)propanamide is not fully understood. However, it is believed to exert its therapeutic effects by modulating the activity of various neurotransmitters in the brain. 3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(4-methoxyphenyl)propanamide has been shown to interact with dopamine, serotonin, and norepinephrine receptors, which are involved in the regulation of mood, behavior, and cognition.
Biochemical and Physiological Effects
3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(4-methoxyphenyl)propanamide has been found to produce a range of biochemical and physiological effects. It has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain, which are associated with improved mood, cognitive function, and motor control. 3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(4-methoxyphenyl)propanamide has also been found to reduce the levels of pro-inflammatory cytokines, which are involved in the pathogenesis of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(4-methoxyphenyl)propanamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it exhibits high stability and solubility in various solvents. However, 3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(4-methoxyphenyl)propanamide has some limitations as well. It has low selectivity and affinity for specific neurotransmitter receptors, which may limit its therapeutic potential. Additionally, 3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(4-methoxyphenyl)propanamide has not been extensively studied for its toxicity and safety profiles, which may pose a risk for its clinical use.

Future Directions

There are several future directions for research on 3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(4-methoxyphenyl)propanamide. One potential area of research is the development of 3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(4-methoxyphenyl)propanamide analogs with improved selectivity and affinity for specific neurotransmitter receptors. Another area of research is the investigation of the safety and toxicity profiles of 3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(4-methoxyphenyl)propanamide, which may pave the way for its clinical use. Additionally, the potential therapeutic effects of 3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(4-methoxyphenyl)propanamide in other diseases, such as cancer and diabetes, warrant further investigation.

Synthesis Methods

The synthesis of 3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(4-methoxyphenyl)propanamide involves the reaction of 4-(2-fluorophenyl)piperazine with 4-methoxybenzoyl chloride in the presence of triethylamine. The reaction is carried out in anhydrous dichloromethane at room temperature under nitrogen atmosphere. The resulting product is purified using column chromatography to obtain 3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(4-methoxyphenyl)propanamide in high yield and purity.

Scientific Research Applications

3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(4-methoxyphenyl)propanamide has been extensively studied for its potential therapeutic properties in various fields of research. It has been found to exhibit significant anti-inflammatory, analgesic, and antidepressant activities. 3-[4-(2-fluorophenyl)piperazin-1-yl]-N-(4-methoxyphenyl)propanamide has also shown promise as a potential treatment for Parkinson's disease, Alzheimer's disease, and schizophrenia.